N-(4-amino-2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H17N5O4S2/c1-27-11-6-4-10(5-7-11)20-13(24)9-29-18-22-15(19)14(17(26)23-18)21-16(25)12-3-2-8-28-12/h2-8H,9H2,1H3,(H,20,24)(H,21,25)(H3,19,22,23,26)
• InChI Key: HQBCPNMNQDOAJM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C18H17N5O4S2
• Molecular Weight: 431.5 g/mol

Description

N-(4-amino-2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H17N5O4S2 and its molecular weight is 431.49. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

The synthesized derivatives of this compound have been evaluated for their antimicrobial potential. . Further studies could explore their mechanism of action and potential clinical applications.

Anticancer Properties

Cancer remains a significant global health challenge. Compounds d6 and d7 from this family exhibited notable anticancer activity against estrogen receptor-positive human breast adenocarcinoma cells (MCF7). . Investigating their impact on other cancer types and elucidating their mode of action would be valuable.

Rational Drug Design

Molecular docking studies revealed that compounds d1, d2, d3, d6, and d7 interact favorably with specific protein targets (PDB IDs: 1JIJ, 4WMZ, and 3ERT). . Further optimization and structural modifications may enhance their binding affinity and specificity.

Thiazole Nucleus-Based Therapeutics

The heterocyclic thiazole nucleus, present in this compound, has a rich history of medicinal properties. . Researchers could explore additional therapeutic applications of this nucleus in various disease contexts.